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Compound of Interest

Compound Name: 4-Ethylcyclohexanone

Cat. No.: B1329521

Abstract: This technical guide provides a comprehensive overview of 4-ethylcyclohexanone, a
cyclic ketone with relevance to the fragrance industry. While primarily utilized as a chemical
intermediate in the synthesis of other aroma compounds, this document collates its known
physicochemical properties, synthesis methodologies, and safety information. To provide a
complete context for researchers, scientists, and drug development professionals, this guide
also explores the olfactory characteristics and applications of structurally related alkyl-
substituted cyclohexanones that are established fragrance ingredients. This guide summarizes
guantitative data in structured tables, outlines relevant experimental protocols, and includes
diagrams to illustrate key processes and relationships.

Introduction

4-Ethylcyclohexanone (CAS No. 5441-51-0) is a colorless to pale yellow liquid with a mild,
ketonic odor.[1] It belongs to the class of alkyl-substituted cyclohexanones, a group of
compounds that has found utility in the fragrance and flavor industries. While some sources
indicate its role as an intermediate in the production of various specialty chemicals, including
fragrances, other specialized industry resources suggest it is not intended for direct use as a
fragrance ingredient.[1][2] This guide will explore both its direct properties and its more
prominent role as a precursor in the synthesis of other aroma molecules. For context, the
fragrance properties of related compounds, such as 4-methylcyclohexanone and 2-ethyl-4,4-
dimethyl-1-cyclohexanone, will be discussed, as these are recognized for their contributions to
fragrance compositions.[3][4]
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Physicochemical Properties of 4-
Ethylcyclohexanone

A clear understanding of the physical and chemical properties of 4-ethylcyclohexanone is
essential for its handling, synthesis applications, and evaluation. The following table
summarizes key quantitative data for this compound.

Property Value Reference(s)
Molecular Formula CsH140 [5]1[6]
Molecular Weight 126.20 g/mol [5]
CAS Number 5441-51-0 [5][6]
EC Number 226-629-2 [5]
Appearance Colorless to pale yellow liquid [1]
Density 0.895 g/mL at 25 °C [5]
Boiling Point 192-194 °C [5]
Flash Point 63 °C (145.4 °F)

Refractive Index n20/D 1.452 [5]
Solubility Soluble in alcohol [1]

Synthesis of 4-Ethylcyclohexanone

4-Ethylcyclohexanone is a synthetic compound and is not commonly found in nature.[1]
Industrial production can be achieved through several established organic synthesis routes.
One common approach involves the catalytic hydrogenation of 4-ethylphenol.

A generalized workflow for the synthesis of 4-ethylcyclohexanone and its subsequent use as
a fragrance intermediate is presented below.
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Synthesis of 4-Ethylcyclohexanone
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Synthesis and subsequent use of 4-ethylcyclohexanone.

Role in the Fragrance Industry: An Intermediate for

Aroma Chemicals
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While 4-ethylcyclohexanone itself has a simple ketonic odor, its primary value in the fragrance
industry lies in its utility as a versatile chemical intermediate. The cyclohexanone ring system is
a common scaffold in a variety of synthetic fragrance ingredients. By modifying the structure of
4-ethylcyclohexanone, chemists can synthesize novel molecules with desirable and complex
olfactory profiles.

For instance, other alkyl-substituted cyclohexanones are known for their distinct fragrance
properties:

e 4-Methylcyclohexanone: Described as having a musty, animalistic odor, it can be used to
impart specific nuances in perfumes and colognes.[3]

e 2-Ethyl-4,4-dimethyl-1-cyclohexanone: This compound is noted for its aromatic and thujonic
(pine-like) odor, making it a valuable ingredient in both fine fragrances and technical
perfumery.[4]

The logical relationship for the use of such compounds is outlined in the diagram below.
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Role of cyclohexanones in the fragrance industry.

Experimental Protocols

To evaluate the potential of a compound like 4-ethylcyclohexanone or its derivatives in
fragrance applications, a series of standardized experimental protocols are typically employed.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis

Objective: To determine the purity of a synthesized or procured batch of 4-
ethylcyclohexanone.

Methodology:

o Sample Preparation: Dilute a small amount of the 4-ethylcyclohexanone sample in a
suitable solvent (e.g., ethanol or dichloromethane).

e Injection: Inject a 1 uL aliquot of the prepared sample into the GC-MS system.
e GC Conditions:

o Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 pm) is
typically used.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

o Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few
minutes, then ramp up to a high temperature (e.g., 250 °C) at a controlled rate (e.g., 10
°C/min).

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.
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o Data Analysis: Identify the main peak corresponding to 4-ethylcyclohexanone by its
retention time and mass spectrum.[7] Calculate the purity by integrating the peak area of the
target compound and expressing it as a percentage of the total integrated peak area.

Sensory Evaluation of Fragrance Ingredients

Objective: To characterize the olfactory profile of a fragrance ingredient derived from 4-
ethylcyclohexanone.

Methodology:
o Panel Selection: Assemble a panel of trained sensory analysts.

o Sample Preparation: Prepare smelling strips by dipping them into a standardized dilution of
the aroma chemical in an odorless solvent (e.g., dipropylene glycol or ethanol).

o Evaluation Procedure:

o Panelists evaluate the smelling strips at different time intervals (e.g., immediately, after 1
hour, after 4 hours) to assess the top, middle, and base notes.

o Panelists describe the odor using a standardized fragrance vocabulary (e.g., fruity, floral,
woody, green, etc.).

o The intensity of the odor is rated on a numerical scale (e.g., 1t0 9).

o Data Analysis: Compile the descriptions and intensity ratings to create a detailed olfactory
profile of the compound. Statistical analysis can be used to determine the consensus on the
odor character.[3][9]

Stability Testing in a Cosmetic Base

Objective: To assess the stability of a fragrance ingredient in a representative cosmetic
formulation (e.g., an emulsion or an alcohol-based solution).

Methodology:
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o Formulation: Prepare several batches of a cosmetic base (e.g., a simple lotion or an eau de
toilette) and incorporate the fragrance ingredient at a typical concentration (e.g., 0.5-2.0%). A
control batch with no fragrance is also prepared.

o Storage Conditions: Store the samples under various conditions to simulate shelf-life and
consumer use:

[¢]

Room temperature (25 °C)

[e]

Elevated temperature (45 °C) to accelerate aging

o

Refrigerated (4 °C) as a control

[¢]

Cycle testing (e.qg., alternating between -10 °C and 25 °C)[10]
o Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for:

o Physical and Chemical Properties: Color, odor, pH, viscosity, and phase separation.[11]
[12]

o Fragrance Integrity: The olfactory profile is re-evaluated to detect any changes in scent.

e Analysis: Compare the results from the different storage conditions to the initial
measurements and the control samples to determine the stability of the fragrance ingredient
in the cosmetic base.

The workflow for stability testing is depicted in the following diagram.
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Experimental workflow for fragrance stability testing.

Safety and Regulatory Information

4-Ethylcyclohexanone is classified as a skin irritant and may cause an allergic skin reaction. It
is also considered harmful to aquatic life with long-lasting effects. Standard personal protective
equipment, including gloves and eye protection, should be used when handling this chemical.
For use in cosmetic products, any fragrance ingredient derived from 4-ethylcyclohexanone
must undergo a thorough safety assessment to ensure it is safe for consumer use under the
intended conditions of application.
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Conclusion

4-Ethylcyclohexanone is a valuable compound for the fragrance industry, primarily serving as
a chemical intermediate for the synthesis of more complex aroma molecules. While its own
olfactory profile is simple, its chemical structure provides a foundation for creating a diverse
range of fragrance ingredients. A comprehensive understanding of its physicochemical
properties, combined with rigorous experimental evaluation of its derivatives, is essential for the
successful development of novel and stable fragrances. This guide provides the foundational
technical information required for researchers and developers working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 4-ethyl cyclohexanone, 5441-51-0 [thegoodscentscompany.com]

. 4-methyl cyclohexanone, 589-92-4 [thegoodscentscompany.com]

. hbinno.com [nbinno.com]

. EP0868502B1 - Use of cyclic ketones in perfumery - Google Patents [patents.google.com]
. A4-ZFEIAC B 97% | Sigma-Aldrich [sigmaaldrich.com]

. Cyclohexanone, 4-ethyl- [webbook.nist.gov]

. Cyclohexanone, 4-ethyl- [webbook.nist.gov]

. researchgate.net [researchgate.net]

°
© [00] ~ » ol EEN w N =

. Statistical Evaluation of 4-ethylphenol and 4-ethylguaiacol Concentrations to Support
Sensory Evaluation of "Brett Character” of Wines: A Proposed Threshold | Periodica
Polytechnica Chemical Engineering [pp.bme.hu]

e 10. makingcosmetics.com [makingcosmetics.com]

e 11. Formulation and stability evaluation of a cosmetics emulsion loaded with different
concentrations of synthetic and natural preservative | Journal of Biological Studies
[onlinejbs.com]

e 12. medcraveonline.com [medcraveonline.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1329521?utm_src=pdf-body
https://www.benchchem.com/product/b1329521?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1202491.html
https://www.thegoodscentscompany.com/data/rw1108151.html
https://www.nbinno.com/article/other-organic-chemicals/4-methylcyclohexanone-applications-flavor-fragrance-solvent-vc
https://patents.google.com/patent/EP0868502B1/en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/129380
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H14O/c1-2-7-3-5-8(9)6-4-7/h7H,2-6H2,1H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5441510&Mask=200
https://www.researchgate.net/publication/328266950_Statistical_Evaluation_of_4-ethylphenol_and_4-ethylguaiacol_Concentrations_to_Support_Sensory_Evaluation_of_Brett_Character_of_Wines_A_Proposed_Threshold
https://pp.bme.hu/ch/article/view/12857
https://pp.bme.hu/ch/article/view/12857
https://pp.bme.hu/ch/article/view/12857
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://onlinejbs.com/index.php/jbs/article/view/6373
https://onlinejbs.com/index.php/jbs/article/view/6373
https://onlinejbs.com/index.php/jbs/article/view/6373
http://medcraveonline.com/MOJT/MOJT-01-00003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-Ethylcyclohexanone: A Technical Guide for the
Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329521#4-ethylcyclohexanone-uses-in-fragrance-
industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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